Cas no 2136852-64-5 ((8R)-8-Azido-5,6,7,8-tetrahydroquinoline)

• Product Name: (8R)-8-Azido-5,6,7,8-tetrahydroquinoline
• CAS No: 2136852-64-5
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 5779567
• PubChem ID: 124582844
• Update Time: 2025-05-26

(8R)-8-Azido-5,6,7,8-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• EN300-651569
• 2136852-64-5
• (8R)-8-Azido-5,6,7,8-tetrahydroquinoline

• Inchi： 1S/C9H10N4/c10-13-12-8-5-1-3-7-4-2-6-11-9(7)8/h2,4,6,8H,1,3,5H2/t8-/m1/s1
• InChI Key： OHRZQMSCHXLGEU-MRVPVSSYSA-N
• SMILES： N1C=CC=C2C=1[C@@H](CCC2)N=[N+]=[N-]

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27.2Ų

Additional information on (8R)-8-Azido-5,6,7,8-tetrahydroquinoline

Comprehensive Overview of (8R)-8-Azido-5,6,7,8-tetrahydroquinoline (CAS No. 2136852-64-5)

The compound (8R)-8-Azido-5,6,7,8-tetrahydroquinoline (CAS No. 2136852-64-5) is a specialized azide-functionalized derivative of tetrahydroquinoline, a scaffold widely recognized for its significance in medicinal chemistry and material science. With the growing interest in click chemistry and bioconjugation, this molecule has garnered attention due to its unique azido group, which enables efficient coupling reactions with alkynes via the Huisgen cycloaddition. Researchers are increasingly exploring its applications in drug discovery, proteomics, and polymer science, making it a valuable building block in modern synthetic strategies.

One of the key trends driving interest in (8R)-8-Azido-5,6,7,8-tetrahydroquinoline is its role in targeted drug delivery systems. As the pharmaceutical industry shifts toward precision medicine, molecules with reactive handles like azides are critical for conjugating therapeutics to antibodies or nanoparticles. This aligns with the rising demand for ADC (antibody-drug conjugate) technologies and biocompatible materials. Additionally, its stereospecificity (denoted by the 8R configuration) ensures predictable reactivity, a feature highly sought after in asymmetric synthesis.

From a structural perspective, the tetrahydroquinoline core offers a balance of rigidity and flexibility, making it an attractive motif for designing bioactive compounds. Recent studies highlight its potential in modulating enzyme inhibitors and receptor ligands, particularly in neurological and oncological research. The incorporation of the azido moiety further expands its utility, allowing for post-synthetic modifications under mild conditions—a priority for sustainable chemistry practices.

In the context of SEO optimization, users frequently search for terms like "azido-quinoline applications", "CAS 2136852-64-5 supplier", or "click chemistry reagents". Addressing these queries, this compound is commercially available through specialty chemical vendors, often listed under categories such as heterocyclic building blocks or bioorthogonal reagents. Its stability and solubility profile (typically in organic solvents like DMSO or THF) make it practical for laboratory use, though proper handling protocols are recommended to ensure safety.

Another emerging application of (8R)-8-Azido-5,6,7,8-tetrahydroquinoline lies in materials science, where it serves as a crosslinker for smart polymers and hydrogels. With the surge in demand for biodegradable materials and 3D printing resins, its ability to form covalent networks via click reactions positions it as a versatile tool. Researchers are also investigating its photophysical properties for potential use in fluorescent probes or sensors, tapping into the broader trend of functional nanomaterials.

To summarize, (8R)-8-Azido-5,6,7,8-tetrahydroquinoline (CAS No. 2136852-64-5) exemplifies the convergence of synthetic innovation and interdisciplinary utility. Whether in pharmaceutical development, biomaterials engineering, or catalysis research, its unique attributes cater to cutting-edge scientific challenges. As the fields of chemical biology and green chemistry evolve, this compound is poised to remain a focal point for both academic and industrial advancements.